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Abstract
The rise of antibiotic-resistant bacteria poses a significant threat to global health. In response,

the scientific community is actively seeking novel antimicrobial agents with unique mechanisms

of action that can overcome existing resistance. Irresistin-16 (IRS-16) has emerged as a

promising candidate, demonstrating potent activity against a broad spectrum of bacteria,

including multidrug-resistant strains. This technical guide provides an in-depth overview of the

discovery, mechanism of action, and preclinical development of Irresistin-16, with a focus on

the quantitative data and experimental methodologies that underpin its potential as a next-

generation antibiotic.

Discovery and Development
Irresistin-16 was developed by researchers at Princeton University as a derivative of the

compound SCH-79797.[1] The parent compound, while effective against both Gram-positive

and Gram-negative bacteria, exhibited comparable toxicity to both bacterial and human cells,

limiting its therapeutic potential.[2] Through targeted chemical modifications, Irresistin-16 was

engineered to possess significantly greater potency against bacteria while maintaining a

favorable safety profile.[3] This enhanced therapeutic window has positioned Irresistin-16 as a

viable candidate for further drug development. A spinout company, ArrePath, has since been

established to advance the development of Irresistin-16 and to leverage its discovery platform

for the identification of other novel anti-infective agents.
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Mechanism of Action: A "Poisoned Arrow"
Approach
Irresistin-16 employs a unique dual-action mechanism of action, aptly described as a

"poisoned arrow," which contributes to its high efficacy and the observed lack of resistance

development.[2][3] This multifaceted attack involves two distinct but synergistic actions:

Bacterial Membrane Disruption (The "Arrow"): Irresistin-16 rapidly compromises the integrity

of the bacterial cell membrane.[1][4] This disruption is a critical first step, allowing the

molecule to gain entry into the bacterial cell.

Inhibition of Folate Synthesis (The "Poison"): Once inside the cell, Irresistin-16 targets and

inhibits dihydrofolate reductase (DHFR), a crucial enzyme in the folate biosynthesis pathway.

[1][4] Folate is essential for the synthesis of nucleotides and amino acids, and its inhibition

ultimately leads to the cessation of bacterial growth and cell death.

This dual-targeting strategy is believed to be a key factor in preventing the emergence of

bacterial resistance, as it would require a bacterium to simultaneously develop mutations in two

separate and essential cellular pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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